Cardiogenol C hydrochloride

• CAS No.: 1049741-55-0
• Product Name: Cardiogenol C hydrochloride
• Molecular Formula: C13H17ClN4O2
• Molecular Weight: 296.75 g/mol
• IUPAC Name: 2-[[2-(4-methoxyanilino)pyrimidin-4-yl]amino]ethanol;hydrochloride
• Standard InChI: InChI=1S/C13H16N4O2.ClH/c1-19-11-4-2-10(3-5-11)16-13-15-7-6-12(17-13)14-8-9-18;/h2-7,18H,8-9H2,1H3,(H2,14,15,16,17);1H
• Standard InChIKey: QQAHYSZVJLHCNA-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)NC2=NC=CC(=N2)NCCO.Cl
• Canonical SMILES: COC1=CC=C(C=C1)NC2=NC=CC(=N2)NCCO.Cl
• Appearance: Solid powder
• Description: Cardiogenol C is a diaminopyrimidine compound that induces the differentiation of MHC- (myosin heavy chain) positive cardiomyocytes from embryonic stem cells with an EC50 value of 0.1 µM. Cardiogenol C upregulates cardiac markers and induces cardiac functional properties in lineage-committed progenitor cells. Cardiogenol C can induce Mouse Hair Bulge Progenitor Cells to Transdifferentiate into Cardiomyocyte-like Cells.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Cardiogenol C; Cardiogenol C HCl; Cardiogenol C hydrochloride.
• Reference: 1: Ivanyuk D, Budash G, Zheng Y, Gaspar JA, Chaudhari U, Fatima A, Bahmanpour S, Grin VK, Popandopulo AG, Sachinidis A, Hescheler J, Šarić T. Ascorbic Acid-Induced Cardiac Differentiation of Murine Pluripotent Stem Cells: Transcriptional Profiling and Effect of a Small Molecule Synergist of Wnt/β-Catenin Signaling Pathway. Cell Physiol Biochem. 2015;36(2):810-30. doi: 10.1159/000430140. Epub 2015 May 22. PubMed PMID: 26021268.; 2: Koley M, Mike AK, Heher P, Koenig X, Schön M, Schnürch M, Hilber K, Weitzer G, Mihovilovic MD. VUT-MK142 : a new cardiomyogenic small molecule promoting the differentiation of pre-cardiac mesoderm into cardiomyocytes. Medchemcomm. 2013 Aug 1;4(8):1189-1195. PubMed PMID: 25045463; PubMed Central PMCID: PMC4101245.; 3: Baadhe RR, Mekala NK, Potumarthi R. Significance of biotic factors in mesenchymal stem cell fate in regenerative medicine. Curr Stem Cell Res Ther. 2014;9(6):489-96. Review. PubMed PMID: 24804890.; 4: Mike AK, Koenig X, Koley M, Heher P, Wahl G, Rubi L, Schnürch M, Mihovilovic MD, Weitzer G, Hilber K. Small molecule cardiogenol C upregulates cardiac markers and induces cardiac functional properties in lineage-committed progenitor cells. Cell Physiol Biochem. 2014;33(1):205-21. doi: 10.1159/000356663. Epub 2014 Jan 24. PubMed PMID: 24481283; PubMed Central PMCID: PMC4389081.; 5: Agarwal P, Zhao S, Bielecki P, Rao W, Choi JK, Zhao Y, Yu J, Zhang W, He X. One-step microfluidic generation of pre-hatching embryo-like core-shell microcapsules for miniaturized 3D culture of pluripotent stem cells. Lab Chip. 2013 Dec 7;13(23):4525-33. doi: 10.1039/c3lc50678a. PubMed PMID: 24113543; PubMed Central PMCID: PMC3848340.; 6: Yau WW, Tang MK, Chen E, Yaoyao, Wong IW, Lee HS, Lee KKh. Cardiogenol C can induce Mouse Hair Bulge Progenitor Cells to Transdifferentiate into Cardiomyocyte-like Cells. Proteome Sci. 2011 Jan 19;9(1):3. doi: 10.1186/1477-5956-9-3. PubMed PMID: 21247432; PubMed Central PMCID: PMC3033794.; 7: Jasmin, Spray DC, Campos de Carvalho AC, Mendez-Otero R. Chemical induction of cardiac differentiation in p19 embryonal carcinoma stem cells. Stem Cells Dev. 2010 Mar;19(3):403-12. doi: 10.1089/scd.2009.0234. PubMed PMID: 20163207; PubMed Central PMCID: PMC3032260.; 8: Wu X, Ding S, Ding Q, Gray NS, Schultz PG. Small molecules that induce cardiomyogenesis in embryonic stem cells. J Am Chem Soc. 2004 Feb 18;126(6):1590-1. PubMed PMID: 14871063.
• PubChem Compound: 16078958
• Last Modified: Nov 11 2021